Cas no 2229256-90-8 (3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229256-90-8
• MF: C₁₁H₁₀F₄O₃
• MW: 266.188917636871
• CID: 6597920
• PubChem ID: 165652775
• Update Time: 2025-10-31

3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]-2-hydroxy-2-methylpropanoic acid
• EN300-1957743
• 2229256-90-8

• Inchi： 1S/C11H10F4O3/c1-10(18,9(16)17)5-6-4-7(11(13,14)15)2-3-8(6)12/h2-4,18H,5H2,1H3,(H,16,17)
• InChI Key： SWAQYJGUPALBGC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 266.05660683g/mol
• Monoisotopic Mass: 266.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid

Introduction to 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid (CAS No. 2229256-90-8)

3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid, identified by the chemical compound code CAS No. 2229256-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a fluoro-substituted aromatic ring and a hydroxymethylcarboxylic acid side chain, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular design.

The molecular structure of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid is characterized by its high degree of functionalization, which includes both electron-withdrawing and electron-donating groups strategically positioned to modulate its reactivity and biological activity. The presence of a fluoro group at the 2-position of the phenyl ring and a trifluoromethyl group at the 5-position introduces significant electronic and steric effects, which are well-documented to influence the pharmacokinetic and pharmacodynamic properties of associated molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity. The fluoro-substituted aromatic ring in 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid aligns with this trend, making it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics. The compound’s ability to serve as a building block for more complex molecules has been highlighted in several cutting-edge studies.

One notable application of this compound lies in its potential use as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of a hydroxymethylcarboxylic acid side chain and a halogenated aromatic core provides a versatile platform for further derivatization, allowing researchers to fine-tune the compound’s biological profile. Recent advancements in computational chemistry have enabled more efficient virtual screening processes, where such compounds can be rapidly evaluated for their binding interactions with target proteins.

Furthermore, the trifluoromethyl group present in the molecule is known to confer favorable pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation. These attributes are particularly valuable in drug development, where optimizing bioavailability is often a primary goal. The structural features of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid have been leveraged in several research endeavors aimed at creating more potent and selective inhibitors.

Recent experimental studies have demonstrated the compound’s utility as a precursor in the synthesis of novel heterocyclic derivatives. By incorporating this scaffold into larger molecular frameworks, researchers have been able to generate compounds with enhanced activity against specific biological targets. For instance, modifications involving the carboxylic acid moiety have led to the development of promising candidates for treating neurological disorders, where precise modulation of receptor interactions is essential.

The versatility of 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid also extends to its role as a chiral building block. The presence of stereochemical centers allows for the preparation of enantiomerically pure forms, which can exhibit significantly different biological activities. This aspect has been particularly explored in the context of developing enantiomerically enriched drugs that exhibit improved efficacy while minimizing off-target effects.

In conclusion, 3-2-fluoro-5-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid (CAS No. 2229256-90-8) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups makes it an invaluable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.